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Compound of Interest

Compound Name: 2-Decanol

Cat. No.: B1670014 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data

for 2-decanol. The information is compiled from various sources and is intended to be a

valuable resource for professionals in research, science, and drug development who require

accurate and detailed thermochemical properties for this compound.

Core Thermochemical Data
The following tables summarize the key thermochemical and physical properties of 2-decanol.
The data presented is a combination of calculated and experimental values, with the source

and methodology noted where available.

Table 1: General and Physical Properties of 2-Decanol
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Property Value Unit Source/Method

Molecular Formula C₁₀H₂₂O - -

Molecular Weight 158.28 g/mol -

CAS Number 1120-06-5 - -

Appearance
Colorless to pale

yellow liquid
- --INVALID-LINK--

Boiling Point 211.0 °C --INVALID-LINK--

Melting Point -6 to -4 °C --INVALID-LINK--

Density 0.827 g/mL at 25 °C --INVALID-LINK--

Refractive Index 1.434 n20/D --INVALID-LINK--

Vapor Pressure 0.039 mmHg at 25 °C Estimated

Table 2: Thermochemical Properties of 2-Decanol
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Property Value Unit Source/Method

Standard Enthalpy of

Formation (gas,

ΔfH°gas)

-407.24 kJ/mol
Cheméo (Joback

Method)[1]

Standard Gibbs Free

Energy of Formation

(ΔfG°)

-105.94 kJ/mol
Cheméo (Joback

Method)[1]

Enthalpy of Fusion

(ΔfusH°)
22.22 kJ/mol

Cheméo (Joback

Method)[1]

Enthalpy of

Vaporization (ΔvapH°)
54.14 kJ/mol

Cheméo (Joback

Method)[1]

Ideal Gas Heat

Capacity (Cp,gas)
Data not available J/mol·K -

Liquid Phase Heat

Capacity (Cp,liquid)
Data not available J/mol·K -

Note: The thermochemical data from Cheméo are calculated properties based on the Joback

group contribution method and should be considered as estimates.[1]

Experimental Protocols
While specific experimental studies detailing the determination of all thermochemical properties

for 2-decanol are not readily available in open-access literature, the following sections

describe the standard methodologies that are typically employed for long-chain alcohols.

Enthalpy of Combustion via Bomb Calorimetry
The standard enthalpy of combustion of a liquid alcohol like 2-decanol is determined using a

bomb calorimeter.

Methodology:

Sample Preparation: A precisely weighed sample of high-purity 2-decanol (typically 0.5 - 1.0

g) is placed in a crucible within the bomb calorimeter. A known length of ignition wire is
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connected to the electrodes, with its end in contact with the sample.

Assembly and Pressurization: The bomb is sealed and pressurized with pure oxygen to a

pressure of approximately 30 atm.

Calorimeter Setup: The sealed bomb is placed in a calorimeter vessel containing a known

mass of water. The calorimeter is then placed in an outer jacket to minimize heat exchange

with the surroundings. The initial temperature of the water is recorded with high precision.

Ignition and Data Acquisition: The sample is ignited by passing a current through the ignition

wire. The temperature of the water in the calorimeter is recorded at regular intervals until it

reaches a maximum and then begins to cool.

Corrections and Calculations: The heat capacity of the calorimeter system (including the

bomb, water, and stirrer) is determined in a separate experiment using a standard substance

with a known heat of combustion, such as benzoic acid. The gross heat of combustion is

calculated from the corrected temperature rise and the heat capacity of the calorimeter.

Corrections are made for the heat of formation of nitric acid (from residual nitrogen in the

bomb) and sulfuric acid (if the sample contains sulfur), as well as for the heat of combustion

of the ignition wire. The standard enthalpy of combustion is then calculated from the gross

heat of combustion by applying corrections to bring the reactants and products to their

standard states at 298.15 K and 1 atm.

Heat Capacity by Adiabatic Calorimetry
The heat capacity of liquid 2-decanol as a function of temperature can be determined using an

adiabatic calorimeter.

Methodology:

Sample Loading: A known mass of degassed, high-purity 2-decanol is hermetically sealed in

a sample container within the calorimeter.

Adiabatic Shielding: The sample container is surrounded by an adiabatic shield, which is

maintained at the same temperature as the sample container throughout the experiment to

prevent heat exchange.
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Heating and Temperature Measurement: A known quantity of electrical energy is supplied to

the sample container through a heater, causing a small increase in temperature (typically 1-5

K). The temperature of the sample is measured with high precision using a platinum

resistance thermometer.

Data Acquisition: The energy input and the resulting temperature rise are recorded.

Calculation: The heat capacity of the sample is calculated by subtracting the heat capacity of

the empty sample container (determined in a separate experiment) from the total heat

capacity and dividing by the mass of the sample. This process is repeated over the desired

temperature range to obtain the heat capacity as a function of temperature.

Enthalpy of Vaporization by Ebulliometry
The vapor pressure of 2-decanol at different temperatures can be measured using an

ebulliometer, and from this data, the enthalpy of vaporization can be determined using the

Clausius-Clapeyron equation.

Methodology:

Apparatus Setup: An ebulliometer, an instrument designed to measure the boiling point of a

liquid at a controlled pressure, is used. The apparatus is connected to a pressure control and

measurement system.

Sample Introduction: A sample of pure 2-decanol is introduced into the boiling flask of the

ebulliometer.

Measurement: The pressure in the system is set to a desired value, and the liquid is heated

to its boiling point. The temperature of the vapor in equilibrium with the boiling liquid is

measured with a high-precision thermometer.

Data Collection: The boiling temperature is recorded for a range of pressures.

Calculation: The natural logarithm of the vapor pressure (ln P) is plotted against the

reciprocal of the absolute temperature (1/T). According to the Clausius-Clapeyron equation,

the slope of this plot is equal to -ΔvapH°/R, where R is the ideal gas constant. From the

slope, the standard enthalpy of vaporization can be calculated.
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Visualizations
Experimental Workflow for Determining Enthalpy of
Combustion
The following diagram illustrates the typical workflow for the experimental determination of the

enthalpy of combustion of 2-decanol using bomb calorimetry.
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Workflow for Enthalpy of Combustion Determination

Sample Preparation

Bomb Calorimetry

Data Analysis

Weigh 2-decanol sample

Place sample in crucible

Attach ignition wire

Seal bomb

Pressurize with O2

Place bomb in calorimeter

Record initial temperature

Ignite sample

Record temperature change

Determine calorimeter heat capacity

Calculate gross heat of combustion

Apply corrections

Calculate standard enthalpy of combustion

Final Enthalpy of Combustion Value

Click to download full resolution via product page

Caption: Workflow for determining the enthalpy of combustion of 2-decanol.

Logical Relationship of Thermochemical Properties
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The following diagram illustrates the relationship between key thermochemical properties.

Relationship between Key Thermochemical Properties

Enthalpy (H)

Gibbs Free Energy (G)

 G = H - TS

Entropy (S)

Heat Capacity (Cp)

 dH = Cp dT  dS = (Cp/T) dT

Temperature (T)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to the Thermochemical Properties of
2-Decanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670014#thermochemical-data-for-2-decanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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